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Compound of Interest

Compound Name: 4-(Propionylamino)benzoic acid

Cat. No.: B099383 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(Propionylamino)benzoic acid was not

available. The following guidance is based on the safety information for the closely related

compounds Benzoic Acid and 4-(Methylamino)benzoic acid. Researchers should handle 4-
(Propionylamino)benzoic acid with caution and adhere to all institutional and regulatory

safety protocols.

Researchers, scientists, and drug development professionals must prioritize safety when

handling chemical compounds. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of 4-(Propionylamino)benzoic acid, based

on available data for similar compounds.

Hazard Identification and Personal Protective Equipment
4-(Propionylamino)benzoic acid is classified as acutely toxic if swallowed.[1] Based on data

for analogous compounds, it is also expected to cause skin and serious eye irritation, and may

cause respiratory irritation.[2][3][4] Therefore, a comprehensive personal protective equipment

(PPE) strategy is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Category Item Specifications Rationale

Eye and Face

Protection
Safety Goggles

Must meet ANSI

Z87.1 standards or

equivalent.

Protects against dust

particles and potential

splashes of solutions.

[5][6]

Face Shield

Recommended when

there is a significant

splash hazard.

Provides an additional

layer of protection for

the entire face.[6]

Hand Protection
Disposable Nitrile

Gloves

Chemical-resistant.

Double gloving may

be necessary for

added protection.

Prevents skin contact

with the compound.

Gloves should be

changed immediately

if contaminated.[5][7]

Body Protection Laboratory Coat Standard lab coat.

Protects skin and

clothing from

accidental spills and

contamination.[5]

Respiratory Protection Respirator/Dust Mask

NIOSH-approved

particulate respirator

(e.g., N95) or as

required by

institutional

guidelines.

Recommended when

handling the powder

form to avoid

inhalation of fine dust

particles.[2][8]

General Attire
Long Pants and

Closed-Toe Shoes

Standard laboratory

practice.

Protects against spills

and physical hazards.

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational plan is crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][9]
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Ensure that an eyewash station and safety shower are readily accessible.[4][9]

Before handling, inspect all PPE for integrity.

2. Handling the Compound:

Avoid generating dust when handling the solid form.[5][10]

Measure and weigh the compound carefully within the fume hood.

Avoid all personal contact, including inhalation and contact with skin and eyes.[10]

Do not eat, drink, or smoke in the handling area.[4]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6][11]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.

[2][4][6][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[2][9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

Disposal Plan
Proper disposal of 4-(Propionylamino)benzoic acid and any contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused or expired 4-(Propionylamino)benzoic acid in a

designated, sealed, and properly labeled hazardous waste container.[2][10][11]
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Contaminated Materials: All contaminated solid waste, such as pipette tips, gloves, and

empty vials, should be placed in a sealed, labeled hazardous waste container.[10]

Disposal Method: All waste must be disposed of through the institution's certified hazardous

waste management service. Do not dispose of down the drain or in regular trash.[2][11]

Visualizing the Safety Workflow
To further clarify the procedural steps for safely handling 4-(Propionylamino)benzoic acid, the

following workflow diagram illustrates the key decision points and actions from preparation to

disposal.
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Preparation
- Verify fume hood function

- Inspect PPE
- Locate safety shower/eyewash

Handling Compound
- Work in fume hood

- Avoid dust generation
- Wear appropriate PPE

Exposure Event?

Continue Experiment

No

First Aid Procedures
- Eyes: Flush with water

- Skin: Wash with soap & water
- Inhalation: Move to fresh air

- Ingestion: Rinse mouth

Yes

Decontamination
- Clean work surfaces

- Decontaminate equipment
Seek Medical Attention

Waste Disposal
- Segregate hazardous waste

- Use sealed & labeled containers
- Follow institutional protocols

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-(Propionylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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